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Compound of Interest

Compound Name: Z-VAD-AMC (acetate)

Cat. No.: B10797111 Get Quote

Compound Profile & Hazard Assessment
Before handling disposal, you must understand the chemical nature of the waste. Z-VAD-AMC

is a conjugate of a peptide inhibitor (Z-VAD) and a fluorophore (AMC).[1]

Property Details

Chemical Name
Z-Val-Ala-Asp-7-amino-4-methylcoumarin

(Acetate salt)

Role
Fluorogenic substrate for Caspase-1, -3, and

other caspases.[1]

Key Hazard (Parent)
Low Hazard. Not classified as P-list or U-list

acute hazardous waste.[1]

Key Hazard (Cleaved)

AMC (7-amino-4-methylcoumarin): Irritant

(Skin/Eye/Resp).[1] Potentially harmful if

swallowed.[2][3]

Solvent Hazard

DMSO: Commonly used for stock solutions.[4]

Penetrates skin, carrying dissolved toxins into

the bloodstream.

Waste Class
Non-RCRA Hazardous (unless mixed with listed

solvents like Methanol/Acetone).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10797111?utm_src=pdf-interest
https://www.biomol.com/products/chemicals/biochemicals/z-vad-amc-acetate-cay27142-500
https://www.biomol.com/products/chemicals/biochemicals/z-vad-amc-acetate-cay27142-500
https://www.biomol.com/products/chemicals/biochemicals/z-vad-amc-acetate-cay27142-500
https://www.biomol.com/products/chemicals/biochemicals/z-vad-amc-acetate-cay27142-500
https://www.amcsupplies.com.au/manuals/F180%20Part%20B%20-%20SDS.pdf
https://www.sigmaaldrich.com/US/en/sds/sigald/61148?userType=undefined
https://www.selleckchem.com/qa.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10797111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ngcontent-ng-c3932382896="" class="ng-star-inserted">

Senior Scientist Insight: "Do not be complacent because the SDS says 'non-hazardous.' The

primary risk in disposal isn't the peptide itself—it's the AMC fluorophore (which is an irritant) and

the DMSO solvent. DMSO renders your gloves permeable to the compound. Treat all liquid

stocks as if they are fully skin-permeable toxins."

Waste Stream Segregation Logic
Proper disposal relies on segregating the waste at the point of generation. Mixing streams

(e.g., pouring DMSO stocks into bleach) can create dangerous fumes or violate environmental

regulations.

Visualization: Waste Decision Tree
The following diagram illustrates the decision logic for segregating Z-VAD-AMC waste.
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Start: Identify Waste Form

Is it Solid? 
(Powder/Vial/Tips)

Is it Liquid?

No

Contaminated Debris
(Tips/Tubes/Gloves)

Yes

Solvent Base?
(DMSO/Ethanol)

Yes

Biohazard Solid Waste
(Red Bag/Box)

Used in Cell Culture

Solid Chemical Waste
(Label: Non-RCRA)

Used in Chem Assay

Unused Powder
(Expired Vial)

Contains Biologicals?
(Cells/Virus/Bacteria)

No (Aqueous)

Organic Solvent Waste
(Halogenated/Non-Halogenated)

Yes (Stock Soln)

Liquid Biohazard Waste
(Bleach/Autoclave)

Yes (Cell Lysate)

Aqueous Chemical Waste
(Trace Organics)

No (Buffer Only)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating Z-VAD-AMC waste streams based on physical state

and biological contamination.

Detailed Disposal Protocols
Scenario A: Stock Solutions (DMSO/Ethanol)
Context: You have a 10 mM or 100 mM stock solution in DMSO that is expired or no longer

needed.

Classification: Chemical Waste (Organic Solvent).

Protocol:

Do NOT pour down the drain.[3] DMSO is miscible with water but is a regulated solvent in

many municipalities.

Transfer the liquid into a dedicated Organic Solvent Waste container (compatible with

DMSO).

Rinse the original vial with a small amount of solvent (ethanol or acetone) and add the

rinse to the waste container.

Labeling: Ensure the tag lists "Dimethyl Sulfoxide" and "Z-VAD-AMC Acetate" (or "Non-

hazardous Peptide Substrate").[1]

Scenario B: Aqueous Assay Waste (Cell Culture/Lysates)
Context: You have completed a 96-well plate apoptosis assay. The wells contain media, cells,

and ~50 µM Z-VAD-AMC.[1]

Classification: Mixed Waste (Biological > Chemical).

Protocol:

Assessment: At micromolar concentrations (<100 µM), the biological hazard (cells/virus)

outweighs the chemical toxicity of the substrate.
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Inactivation: Add bleach (Sodium Hypochlorite) to a final concentration of 10% (v/v). Allow

to sit for 30 minutes.

Note: Bleach effectively kills biologicals. While it may not fully mineralize the AMC

fluorophore immediately, the dilution factor renders it environmentally negligible for

standard sewage systems unless your facility has a strict "Zero Discharge" policy for

fluorophores.

Disposal: Flush down the sink with copious water (if permitted by local EHS) or collect in

Liquid Biohazard Waste carboys.

Scenario C: Solid Waste (Vials & Tips)
Context: Empty vials, pipette tips, and tubes used to handle the compound.

Protocol:

Sharps/Tips: If they contacted cells, place in Biohazard Sharps containers. If they only

contacted chemical stocks, place in Chemical Solid Waste or standard trash (if "empty" by

RCRA definition—<3% by weight remaining).

Unused Powder: If disposing of a full vial of powder, cap it tightly, place it in a secondary

sealable bag, and deposit it in the Solid Chemical Waste drum.

Spill Response Protocol
Accidental spills of DMSO stocks present a unique risk due to skin penetration.

1. Alert & Isolate
(Do not walk through)

2. PPE Check
(Nitrile Gloves x2)

3. Absorb
(Use absorbent pads)

4. Clean Surface
(Soap & Water)

5. Disposal
(Bag as Chem Waste)

Click to download full resolution via product page

Figure 2: Immediate response workflow for Z-VAD-AMC spills, emphasizing double-gloving due

to DMSO solvent.

Critical Safety Note: If a DMSO stock spills on your skin, do not wash with ethanol or other

solvents, as this increases absorption. Wash immediately with mild soap and copious amounts
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of water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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